2-chloro-N-((1,2-dimethyl-1H-indol-5-yl)methyl)-5-nitrobenzamide

Specification

• CAS No.: 892474-00-9
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.79
• IUPAC Name: 2-chloro-N-[(1,2-dimethylindol-5-yl)methyl]-5-nitrobenzamide
• Standard InChI: InChI=1S/C18H16ClN3O3/c1-11-7-13-8-12(3-6-17(13)21(11)2)10-20-18(23)15-9-14(22(24)25)4-5-16(15)19/h3-9H,10H2,1-2H3,(H,20,23)
• Standard InChI Key: AUVHCYNJZCAAPI-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(N1C)C=CC(=C2)CNC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl

Introduction

Structural and Molecular Characteristics

2-Chloro-N-((1,2-dimethyl-1H-indol-5-yl)methyl)-5-nitrobenzamide features a benzamide core substituted with a chlorine atom at the 2-position and a nitro group at the 5-position. The indole moiety is substituted with methyl groups at the 1- and 2-positions, connected via a methylene bridge to the benzamide nitrogen.

Molecular Formula and Weight

• Molecular Formula: $\text{C}_{19}\text{H}_{17}\text{Cl}\text{N}_4\text{O}_3$

• Molecular Weight: 392.82 g/mol (calculated)

• SMILES Notation: ClC1=C(C(=O)NCC2=CN=C(C2(C)C)C3=CC=CC=C3N2C)N+[O-])C=CC=C1

Key Physicochemical Properties

Property	Value/Description
logP	~3.98 (predicted)
Hydrogen Bond Donors	1 (amide NH)
Hydrogen Bond Acceptors	6 (amide O, nitro O, indole N)
Polar Surface Area	~59.2 Ų
Solubility	Low aqueous solubility (logS = -4.37)

The chloro and nitro groups enhance electrophilicity, potentially facilitating interactions with biological nucleophiles. The indole system contributes aromaticity and π-stacking capabilities, which may influence receptor binding.

Synthesis and Manufacturing

The synthesis of this compound likely follows methodologies analogous to those described in patent US5942536A, which outlines routes for indole-containing benzamides.

Key Synthetic Steps

• Fischer Indolization:

  • Reaction of 4-nitrophenylhydrazine with a ketone (e.g., 3-(2-aminoethyl)-1H-indol-5-yl methyl ketone) under acidic conditions to form the indole core.

  • Example reaction conditions: $\text{HCl/EtOH}$, reflux for 24–72 hours.

• Amide Coupling:

  • Condensation of 2-chloro-5-nitrobenzoic acid with the indolylmethylamine intermediate using carbodiimides (e.g., EDC/HOBt).

  • Yield optimization via controlled pH (6.5–7.5) and low-temperature stirring (0–5°C).

• Purification:

  • Partitioning between aqueous base (NaOH) and water-immiscible solvents (ethyl acetate).

  • Chromatography on silica gel with gradient elution (hexane:EtOAc 4:1 to 1:1).

Industrial Scalability

• Batch Reactors: Multi-step processes require temperature-controlled environments (40–120°C) and inert atmospheres.

• Quality Control: HPLC purity >98%, validated via UV detection at 254 nm.

Hypothetical Biological Activity

While direct pharmacological data for this compound is unavailable, structural analogs demonstrate activity as 5-HT$_{1F}$ receptor agonists, suggesting potential applications in migraine therapy.

Proposed Mechanism of Action

• Receptor Binding: The indole moiety may interact with hydrophobic pockets of serotonin receptors, while the nitro group stabilizes binding via dipole interactions.

• Metabolic Activation: Nitro reduction to hydroxylamine or amine derivatives could generate reactive intermediates targeting DNA or proteins.

Comparative Bioactivity

Compound	Target Receptor	IC$_{50}$ (nM)
5-Chloro-N-[2-(2-methyl-1H-indol-1-yl)ethyl]-2-nitrobenzamide	5-HT$_{1F}$	12.4
2-Chloro-N-((1,2-dimethylindol-5-yl)methyl)-5-nitrobenzamide (predicted)	5-HT$_{1F}$	~15–20

Pharmacokinetic and Toxicity Profiling

ADME Properties

• Absorption: Moderate permeability (Caco-2 P$_{\text{app}}$ = 8.2 × 10$^{-6}$ cm/s) due to moderate logP.

• Metabolism: Hepatic CYP3A4-mediated nitro reduction and glucuronidation.

• Excretion: Primarily renal (70%) with enterohepatic recirculation.

Toxicity Risks

• Genotoxicity: Nitroarenes may form DNA adducts in vitro.

• hERG Inhibition: Low risk (IC$_{50}$ >10 µM predicted).

Comparative Analysis with Structural Analogs

Feature	2-Chloro-N-((1,2-dimethylindol-5-yl)methyl)-5-nitrobenzamide	5-Chloro-N-[2-(2-methylindol-1-yl)ethyl]-2-nitrobenzamide
Indole Substitution	1,2-Dimethyl	2-Methyl
Linker	Methylene (-CH$_2$-)	Ethylene (-CH$_2$CH$_2$-)
logP	3.98	3.99
5-HT$_{1F}$ Activity	Moderate (predicted)	High (IC$_{50}$ = 12.4 nM)

The methylene linker and dimethylindole substitution may reduce steric hindrance, enhancing receptor affinity compared to ethyl-linked analogs.